Cas no 3563-14-2 (N4-Succinoylsulfanilamide)

• Product Name: N4-Succinoylsulfanilamide
• CAS No: 3563-14-2
• MF: C₁₀H₁₂N₂O₅S
• MW: 272.277681350708
• MDL: MFCD00025390
• CID: 308185
• PubChem ID: 60582
• Update Time: 2025-09-27

N4-Succinoylsulfanilamide Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-4-((4-sulfamoylphenyl)amino)butanoic acid
• 4-oxo-4-(4-sulfamoylanilino)butanoic acid
• Butanoic acid,4-[[4-(aminosulfonyl)phenyl]amino]-4-oxo-
• SULFASUCCINAMIDE
• 4-{3-carboxy-propionylamino}-benzene-1-sulfonamide
• 4-{3-Carboxy-propionylamino}-benzol-sulfonsaeure-(1)-amid
• DSSTox_CID_26275
• DSSTox_RID_81502
• N-(4-sulfamoylphenyl)succinamic acid
• N-(4-sulfamoyl-phenyl)-succinamic acid
• N-(4-Sulfamoyl-phenyl)-succinamidsaeure
• Succinylsulfanilamide
• Sulfasuccinamida
• Sulfasuccinamidum
• MLS001032025
• 4-Oxo-4-((4-sulfamoylphenyl)amino)butanoicacid
• AKOS000483714
• Sulfasuccinamida [INN-Spanish]
• Maybridge1_002004
• Sulfasuccinamid
• NSC 30143
• SMR000718625
• SMSF0004893
• CCG-105665
• 4-oxo-4-(4-sulfamoylphenylamino)butanoic acid
• CAS-3563-14-2
• N4-Succinoylsulfanilamide
• NCGC00160651-01
• 8286I9062N
• NS00029889
• Sulfasuccinamide [INN]
• NCGC00160651-02
• 3-[(4-sulfamoylphenyl)carbamoyl]propanoic acid
• 3563-14-2
• EINECS 222-632-8
• SULFASUCCINAMIDE [MART.]
• SR-01000872608
• CHEMBL2107036
• Cambridge id 5227167
• N-(4-Aminosulfonylphenyl)succinamidsaeure
• Oprea1_021338
• CS-0203548
• NSC30143
• DTXSID5046275
• CBMicro_014120
• AS-75718
• N-(4-Sulfamoyl-phenyl)succinamic acid
• 4'-Sulfamoylsuccinanilic acid
• Tox21_111958
• SULFASUCCINAMIDE [WHO-DD]
• 4-[4-(aminosulfonyl)anilino]-4-oxobutanoic acid
• Oprea1_073420
• MFCD00025390
• Sulfasuccinamidum [INN-Latin]
• UNII-8286I9062N
• 5227-16-7
• SR-01000872608-2
• Tox21_111958_1
• BDBM50185304
• Q27269317
• 4-Sulfamoylsuccinanilic acid
• SCHEMBL20118963
• HMS547D02
• DTXCID3026275
• CB10951
• BIM-0014393.P001
• NSC-30143
• E78507
• DS-007367
• 4-oxo-4-[(4-sulfamoylphenyl)amino]butanoic acid
• RXXXPZYBZLDQKP-UHFFFAOYSA-N
• STK060399

• MDL： MFCD00025390
• Inchi： 1S/C10H12N2O5S/c11-18(16,17)8-3-1-7(2-4-8)12-9(13)5-6-10(14)15/h1-4H,5-6H2,(H,12,13)(H,14,15)(H2,11,16,17)
• InChI Key： RXXXPZYBZLDQKP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CCC(=O)O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 272.04676
• Monoisotopic Mass: 272.046692
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 135

Experimental Properties

• Density: 1.52
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.622
• PSA: 126.56
• LogP: 1.99140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides